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Compound of Interest

Compound Name: 1,6-Heptadiyne

Cat. No.: B051785 Get Quote

Synonyms: [(4-Bromophenyl)methylene]propanedinitrile, α-Cyano-4-bromocinnamonitrile CAS

Number: 2826-24-6

An in-depth technical guide on the properties, biological activity, and safety of 2-(4-

bromobenzylidene)malononitrile.

Physicochemical Properties
A summary of the key physicochemical properties of 2-(4-bromobenzylidene)malononitrile is

presented in the table below.
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Property Value Reference

Molecular Formula C₁₀H₅BrN₂ [1][2]

Molecular Weight 233.067 g/mol [1]

Melting Point 160-162 °C [1]

Boiling Point 354.3 °C at 760 mmHg [1]

Flash Point 168.1 °C [1]

Density 1.557 g/cm³ [1]

Vapor Pressure 3.37E-05 mmHg at 25°C [1]

LogP 2.88 [1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
2 [1]

Rotatable Bond Count 1 [1]

Biological Activity and Signaling Pathways
Further research is needed to fully elucidate the biological activities and signaling pathways

associated with 2-(4-bromobenzylidene)malononitrile.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 2-(4-

bromobenzylidene)malononitrile are not readily available in the provided search results.

Safety and Toxicology
2-(4-bromobenzylidene)malononitrile is classified as a hazardous substance. The following

table summarizes its GHS hazard classifications.
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Hazard Class Category

Acute Toxicity, Oral 3

Skin Irritation 2

Eye Irritation 2

GHS Pictograms:

Danger

Hazard Statements:

H301: Toxic if swallowed.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

Precautionary Statements:

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P330: Rinse mouth.

P332+P313: If skin irritation occurs: Get medical advice/attention.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Bromobenzylidene_malononitrile
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Bromobenzylidene_malononitrile
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Bromobenzylidene_malononitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


P337+P313: If eye irritation persists: Get medical advice/attention.

P362: Take off contaminated clothing and wash before reuse.

P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.

Section 2: 1,6-Heptadiyne
Synonyms: Hepta-1,6-diyne CAS Number: 2396-63-6

A summary of the core properties and safety information for 1,6-Heptadiyne.

Physicochemical Properties
Property Value Reference

Molecular Formula C₇H₈ [3]

Molecular Weight 92.14 g/mol [3]

Physical State Liquid [4][5]

Appearance Colorless to light yellow [5][6]

Boiling Point 111.5 - 112 °C [5][7]

Melting Point -85 °C [5]

Flash Point 9 °C (48.2 °F) - closed cup [5]

Density 0.805 g/mL at 25 °C

Refractive Index n20/D 1.441

Water Solubility Insoluble [4][6]

Applications
1,6-Heptadiyne is utilized in organic synthesis. For instance, it is a reactant in the preparation

of neomycin-benzimidazole conjugates for recognizing HIV-TAR RNA.[8] It can also be used to

prepare free-standing polymer films of poly(1,6-heptadiyne).[6]
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Safety Information
1,6-Heptadiyne is a highly flammable liquid and vapor.[5]

GHS Pictograms: GHS02

Signal Word: Danger

Hazard Statements:

H225: Highly flammable liquid and vapor.

Precautionary Statements:

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

P233: Keep container tightly closed.

P240: Ground/bond container and receiving equipment.

P241: Use explosion-proof electrical/ventilating/lighting equipment.

P242: Use only non-sparking tools.

P243: Take precautionary measures against static discharge.

Storage: Store in a well-ventilated place. Keep cool.[5] Recommended storage temperature is

2-8°C.[4]

Personal Protective Equipment:

Eyeshields

Gloves

Dust mask type N95 (US)

Experimental Workflow Visualization
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The following diagram illustrates a general experimental workflow for the synthesis and

analysis of a chemical compound like 1,6-Heptadiyne, based on common laboratory practices.

General Workflow for Chemical Synthesis and Analysis

Reagents & Solvents

Synthesis Reaction

Reaction Work-up
(e.g., Quenching, Extraction)

Purification
(e.g., Chromatography, Distillation)

Analysis
(e.g., NMR, GC-MS, IR)

Final Product

Click to download full resolution via product page

General Chemical Synthesis Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.lookchem.com/ProductWholeProperty_LCPL313410.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Bromobenzylidene_malononitrile
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Bromobenzylidene_malononitrile
https://www.chemeo.com/cid/68-552-4/1-6-Heptadiyne
https://www.chemeo.com/cid/68-552-4/1-6-Heptadiyne
https://m.chemicalbook.com/ProductChemicalPropertiesCB9250208_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC309420050&productDescription=1+6-HEPTADIYNE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://cymitquimica.com/cas/2396-63-6/
https://fluorochem.co.uk/product/F009258/
https://buildingblock.bocsci.com/product/1-6-heptadiyne-cas-2396-63-6-14762.html
https://www.benchchem.com/product/b051785#cas-number-2396-63-6-properties-and-safety
https://www.benchchem.com/product/b051785#cas-number-2396-63-6-properties-and-safety
https://www.benchchem.com/product/b051785#cas-number-2396-63-6-properties-and-safety
https://www.benchchem.com/product/b051785#cas-number-2396-63-6-properties-and-safety
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b051785?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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